Cas no 2144764-82-7 ((1r,4r)-4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine)

• Product Name: (1r,4r)-4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine
• CAS No: 2144764-82-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• MDL: MFCD31746543
• CID: 5616830
• PubChem ID: 61277918
• Update Time: 2025-10-28

(1r,4r)-4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(3-methyl-1H-1,2,4-triazol-5-yl)-, trans-
• 2144764-82-7
• EN300-3192627
• (1r,4r)-4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine
• SCHEMBL572444
• AKOS010530113
• SCHEMBL24276139

• MDL： MFCD31746543
• Inchi： 1S/C9H16N4/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h7-8H,2-5,10H2,1H3,(H,11,12,13)
• InChI Key： LVNMKAOWVYAWHL-UHFFFAOYSA-N
• SMILES： NC1CCC(C2=NNC(C)=N2)CC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±31.0 °C(Predicted)
• pka: 10.80±0.40(Predicted)

Additional information on (1r,4r)-4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine

Introduction to (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine (CAS No. 2144764-82-7)

(1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine (CAS No. 2144764-82-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a cyclohexane ring and a 5-methyl-1H-1,2,4-triazole moiety. The combination of these structural elements imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.

The chemical structure of (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine is particularly noteworthy for its chirality. The (1R,4R) configuration indicates the specific stereochemistry of the cyclohexane ring, which can significantly influence the compound's biological activity and pharmacokinetic properties. This stereochemical specificity is crucial in drug design and development, as it can affect the compound's binding affinity to target receptors and its metabolic stability.

Recent studies have explored the potential of (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine in various therapeutic areas. One notable area of research is its activity as an antifungal agent. The 5-methyl-1H-1,2,4-triazole moiety is known for its broad-spectrum antifungal properties, making this compound a potential candidate for the development of new antifungal drugs. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound can modulate specific neurotransmitter systems in the brain, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexane ring and triazole moiety contribute to the compound's ability to cross the blood-brain barrier and interact with relevant neural targets.

The pharmacokinetic profile of (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an oral medication.

To further evaluate the safety and efficacy of (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine, preclinical studies have been conducted using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

The potential applications of (1R,4R)-4-(5-Methyl-1H-1,2,4-triazol-3-y)cyclohexanamine extend beyond antifungal and neurological disorders. Recent research has also explored its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, (1R,4R)-4-(5-Methyl-HH-tetrazole-cyclohexanamine) (CAS No. 2144764–82–7) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.